Cas no 2171491-38-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid
• CAS No: 2171491-38-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6102116
• PubChem ID: 165548495
• Update Time: 2025-11-01

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid
• 2171491-38-4
• EN300-1491423
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-hydroxybutyl)(methyl)carbamoyl]butanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(28)13-14-27(2)24(31)22(11-12-23(29)30)26-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22,28H,11-15H2,1-2H3,(H,26,32)(H,29,30)
• InChI Key： XMAFXCRGUTVXHA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(C)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid (CAS No. 2171491-38-4)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid (CAS No. 2171491-38-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups, including an amino acid moiety, a hydroxybutyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate structure of this compound makes it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and as a building block in peptide synthesis.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild basic conditions and its ease of removal under mild acidic conditions. This characteristic makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid an ideal intermediate for the synthesis of complex peptides and peptidomimetics. The presence of the hydroxybutyl group adds further versatility to the molecule, allowing for the introduction of additional functional groups or modifications that can enhance the biological activity or pharmacokinetic properties of the final product.

Recent research has highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid in the development of new drugs targeting various diseases. For instance, studies have shown that compounds with similar structures can exhibit potent anti-inflammatory and anti-cancer activities. One notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the activity of specific enzymes involved in inflammation and cancer progression. These findings suggest that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid could serve as a lead compound for further drug discovery efforts.

In addition to its potential therapeutic applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid has also been explored for its use in diagnostic imaging. The fluorene moiety can be modified to incorporate fluorescent labels, making it useful for developing imaging agents that can be used to visualize specific biological processes or disease markers. This dual functionality—serving as both a therapeutic agent and a diagnostic tool—makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid a highly versatile compound with broad applications in biomedicine.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the protection of the amino group using the Fmoc protecting group, followed by the introduction of the hydroxybutyl and methyl carbamoyl functionalities. Advanced synthetic techniques, such as transition metal-catalyzed reactions and stereoselective transformations, are often employed to achieve the desired structure with high efficiency.

The physical and chemical properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 507 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but it has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles to protect against potential skin or eye irritation.

The future prospects for 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-hydroxybutyl)(methyl)carbamoylbutanoic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale applications. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.